Cas no 2171669-68-2 (3-(1-cyanopropan-2-yl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1-cyanopropan-2-yl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171669-68-2
• MF: C₂₄H₂₅N₃O₅
• MW: 435.472406148911
• CID: 6313537
• PubChem ID: 165550467
• Update Time: 2025-10-17

3-(1-cyanopropan-2-yl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyanopropan-2-yl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(1-cyanopropan-2-yl)(methyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171669-68-2
• EN300-1487285

• Inchi： 1S/C24H25N3O5/c1-15(11-12-25)27(2)23(30)21(13-22(28)29)26-24(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11,13-14H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： HIQMJOQKRFKRHX-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N(C)C(C)CC#N)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 435.17942091g/mol
• Monoisotopic Mass: 435.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 120Ų

Additional information on 3-(1-cyanopropan-2-yl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Briefing on 3-(1-cyanopropan-2-yl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171669-68-2)

The compound 3-(1-cyanopropan-2-yl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171669-68-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a cyanoalkyl moiety, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The following briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current research landscape.

Recent studies have highlighted the role of 3-(1-cyanopropan-2-yl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid as a versatile intermediate in solid-phase peptide synthesis (SPPS). The Fmoc group, a well-established protecting group in peptide chemistry, ensures selective deprotection under mild basic conditions, facilitating the stepwise assembly of complex peptides. Researchers have leveraged this property to synthesize peptide-based therapeutics with enhanced stability and bioavailability. Notably, the incorporation of the cyanoalkyl moiety has been shown to improve the metabolic stability of peptide conjugates, addressing a common challenge in peptide drug development.

In addition to its utility in peptide synthesis, this compound has been investigated for its potential in prodrug design. The presence of the carbamoyl and cyano functionalities allows for targeted release of active pharmaceutical ingredients (APIs) under specific physiological conditions. For instance, recent in vitro studies demonstrated the controlled release of anticancer agents in response to enzymatic cleavage, underscoring the compound's promise in developing site-specific therapeutics. These findings are particularly relevant for oncology research, where minimizing off-target effects is critical.

Further advancements have been made in understanding the compound's physicochemical properties. Computational modeling and spectroscopic analyses have provided insights into its stability, solubility, and reactivity, which are essential for optimizing its use in pharmaceutical formulations. For example, studies have revealed that the compound exhibits favorable solubility in polar organic solvents, making it suitable for a range of synthetic applications. Additionally, its stability under physiological pH conditions has been confirmed, further supporting its potential as a drug delivery vehicle.

Despite these promising developments, challenges remain in scaling up the synthesis of 3-(1-cyanopropan-2-yl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid for industrial applications. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. One study reported a novel catalytic method that significantly enhances the efficiency of the final coupling step, paving the way for large-scale production. Such innovations are crucial for translating laboratory findings into commercially viable products.

In conclusion, 3-(1-cyanopropan-2-yl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171669-68-2) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, prodrug design, and drug delivery highlight its versatility and potential impact on the development of next-generation therapeutics. Ongoing research aims to address existing challenges and explore new avenues for its use, solidifying its role in advancing the field.